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Compound of Interest

Compound Name: APN-Azide

Cat. No.: B12054564 Get Quote

An In-Depth Technical Guide to APN-Azide: Structure, Properties, and Applications in

Bioconjugation

Introduction
3-(4-Azidophenyl)propiolonitrile, commonly known as APN-Azide, is a heterobifunctional

crosslinking reagent integral to modern bioconjugation and drug development.[1] Its unique

structure features two distinct reactive moieties: a 3-arylpropiolonitrile (APN) group and an

azide group. The APN group provides exquisite chemoselectivity for the thiol groups of cysteine

residues in proteins and other biomolecules.[2][3] This reaction forms a highly stable thioether

linkage, offering a significant advantage over traditional maleimide-based chemistries, which

can be prone to retro-Michael reactions leading to conjugate instability.[1][3][4]

The terminal azide group enables covalent modification through copper-catalyzed or copper-

free "click chemistry" reactions with alkyne-functionalized molecules.[2][5] This dual reactivity

makes APN-Azide a powerful tool for the precise construction of complex biomolecular

architectures, such as antibody-drug conjugates (ADCs), with enhanced plasma stability.[1][4]

This guide provides a comprehensive overview of APN-Azide's chemical structure,

physicochemical properties, and detailed protocols for its application in scientific research.

Chemical Structure and Properties
APN-Azide is a small organic molecule whose structure is centered around a phenyl ring

functionalized with both an azide and a propiolonitrile group.
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Caption: Chemical structure of APN-Azide highlighting its functional groups.

The physicochemical properties of APN-Azide are summarized in the tables below.

General and Physical Properties
Property Value Reference

Chemical Name 3-(4-azidophenyl)propiolonitrile [1]

Synonyms APN-N3 [1]

CAS Number 1643841-88-6 [1][5]

Molecular Formula C₉H₄N₄ [1]

Molecular Weight 168.15 g/mol [4][5]

Appearance Powder [5]

Melting Point 100 °C [5]

Purity 95% [5]

Chemical Identifiers
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Identifier Type Identifier Reference

SMILES
N#CC#CC1=CC=C(N=[N+]=

[N-])C=C1
[1][5]

InChI
1S/C9H4N4/c10-7-1-2-8-3-5-

9(6-4-8)12-13-11/h3-6H
[1][5]

InChI Key
BDLXITYEYYHQNK-

UHFFFAOYSA-N
[1][5]

Storage and Safety Information
Property Value Reference

Storage Temperature 2-8°C [5]

Long-term Storage -20°C [1]

Signal Word Danger [5]

Hazard Classifications

Flammable Solid (Cat. 1), Skin

Irritant (Cat. 2), Eye Irritant

(Cat. 2), Specific Target Organ

Toxicity - Single Exposure

(Cat. 3)

[4][5]

Target Organs Respiratory system [4][5]

Applications and Reaction Workflow
APN-Azide is primarily employed as a bifunctional crosslinker to conjugate a thiol-containing

molecule (e.g., a protein with cysteine residues) to an alkyne-containing molecule.[1] This two-

step process is central to the synthesis of advanced bioconjugates, including ADCs.

Thiol-APN Conjugation: The propiolonitrile group of APN-Azide reacts selectively with a thiol

group under mild aqueous conditions (pH 6.5-9.0) to form a stable thioether bond.[5]

Azide-Alkyne Click Chemistry: The azide group of the newly formed APN-biomolecule

conjugate is then available to react with a terminal alkyne via a copper(I)-catalyzed azide-
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alkyne cycloaddition (CuAAC) reaction, forming a stable triazole linkage.[5]

The following diagram illustrates this sequential bioconjugation workflow.

Step 1: Thiol-APN Reaction

Step 2: Azide-Alkyne Click Chemistry
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Caption: Workflow for two-step bioconjugation using APN-Azide.

Experimental Protocols
The following is a standard protocol for the labeling of cysteine residues in proteins with APN-
Azide. This procedure should be optimized for each specific protein and application.

Materials
Protein containing free cysteine residues

APN-Azide
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Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free and thiol-free buffer,

pH 6.5-9.0.

Organic Solvent: Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF) to prepare APN-
Azide stock solution.

Purification System: Size-exclusion chromatography (SEC) column or ultrafiltration device for

conjugate purification.

Procedure: Protein Labeling with APN-Azide
Protein Preparation: Dissolve the target protein in the reaction buffer at a concentration of 1-

10 mg/mL.[5] Ensure the buffer is free of thiols (e.g., DTT, β-mercaptoethanol) as they will

compete with the protein for reaction with APN-Azide.[5]

APN-Azide Stock Solution Preparation: Immediately before use, prepare a stock solution of

APN-Azide in DMSO or DMF. The concentration should be determined based on the desired

molar excess for the reaction.

Conjugation Reaction: Add the appropriate amount of the APN-Azide stock solution to the

protein solution.[5] A 1 to 5 molar equivalent excess of APN-Azide per free cysteine residue

is recommended as a starting point.[5]

Incubation: Incubate the reaction mixture for 2 hours at room temperature.[5] Gentle mixing

during incubation may improve reaction efficiency.

Purification: Following incubation, remove the unreacted APN-Azide and purify the protein-

azide conjugate.[5] This can be achieved using size-exclusion chromatography (e.g., a

desalting column) or through ultrafiltration/diafiltration.[5]

Subsequent Click Reaction: The purified protein-azide conjugate is now ready for

subsequent coupling with an alkyne-containing molecule using standard copper-catalyzed or

copper-free click chemistry protocols.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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